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Introduction
Rezatapopt (formerly PC14586) is a first-in-class, orally bioavailable small molecule designed

to reactivate the mutant p53 tumor suppressor protein.[1] Specifically, it targets the Y220C

mutation, one of the most common p53 mutations found in various cancers.[2] The Y220C

mutation creates a crevice in the p53 protein, leading to its thermal instability and loss of

function.[1][2] Rezatapopt binds to this crevice, stabilizing the p53 protein in its wild-type

conformation and restoring its tumor-suppressive functions.[1] This reactivation of p53 leads to

the transcription of downstream target genes, resulting in cell cycle arrest and inhibition of

tumor cell proliferation.

This document provides detailed application notes and protocols for assessing the efficacy of

Rezatapopt using two common cell proliferation assays: the MTT assay and the EdU

incorporation assay.
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Principle of the Assays
MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an

indicator of cell viability and proliferation. Viable cells with active metabolism convert the yellow

tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a

purple formazan product. The amount of formazan produced is directly proportional to the

number of living cells.

EdU Assay: This assay directly measures DNA synthesis, a hallmark of cell proliferation. 5-

ethynyl-2´-deoxyuridine (EdU) is a nucleoside analog of thymidine that is incorporated into

newly synthesized DNA. The incorporated EdU can then be detected via a click chemistry

reaction with a fluorescently labeled azide, allowing for the quantification of proliferating cells.

Data Presentation
The following table summarizes the quantitative data on the efficacy of Rezatapopt in inhibiting

cell proliferation, as determined by MTT assays in various cancer cell lines.

Cell Line Cancer Type p53 Status
Rezatapopt IC50
(µM)

NUGC-3 Gastric Cancer Y220C ~0.5

T3M-4 Pancreatic Cancer Y220C ~1.0

HCT 116 Colon Cancer Wild-Type >10

SJSA-1 Osteosarcoma
Wild-Type (amplified

MDM2)
>10

NUGC-3 KO Gastric Cancer p53 Knockout >10

IC50 values are approximate and based on graphical data from a 5-day MTT assay. The IC50

for NUGC-3 has been reported as 504 nM.

Experimental Protocols
MTT Assay for Rezatapopt Efficacy
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This protocol is adapted for a 96-well plate format and is based on standard MTT assay

procedures combined with specifics from Rezatapopt preclinical studies.

Materials:

Cancer cell lines (e.g., NUGC-3 for Y220C mutant, HCT 116 for wild-type p53)

Complete cell culture medium

Rezatapopt (PC14586)

DMSO (for dissolving Rezatapopt)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

96-well plates

Multichannel pipette

Plate reader (570 nm wavelength)

Procedure:

Cell Seeding:

Harvest and count cells, ensuring viability is >95%.

Seed cells in a 96-well plate at a predetermined optimal density (e.g., 2,000-5,000

cells/well) in 100 µL of complete culture medium.

Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

Rezatapopt Treatment:

Prepare a stock solution of Rezatapopt in DMSO.
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Perform serial dilutions of Rezatapopt in complete culture medium to achieve the desired

final concentrations (e.g., a range from 0.01 µM to 100 µM). Include a vehicle control

(DMSO at the same concentration as the highest Rezatapopt dose).

Carefully remove the medium from the wells and add 100 µL of the Rezatapopt dilutions

or vehicle control to the respective wells.

Incubate the plate for 5 days at 37°C in a humidified 5% CO2 incubator.

MTT Addition and Incubation:

After the 5-day incubation, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized into

formazan crystals.

Formazan Solubilization:

After the incubation, add 100 µL of solubilization solution to each well.

Mix thoroughly with a multichannel pipette to dissolve the formazan crystals.

Data Acquisition:

Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the blank wells (medium only) from all other readings.

Calculate the percentage of cell viability for each Rezatapopt concentration relative to the

vehicle control.

Plot the percentage of cell viability against the log of the Rezatapopt concentration to

determine the IC50 value (the concentration at which 50% of cell proliferation is inhibited).

EdU Assay for Rezatapopt Efficacy
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This protocol outlines the use of a click chemistry-based EdU assay to measure the effect of

Rezatapopt on DNA synthesis.

Materials:

Cancer cell lines (e.g., NUGC-3, T3M-4)

Complete cell culture medium

Rezatapopt (PC14586)

DMSO

EdU solution (e.g., 10 mM in DMSO)

Fixative solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

Click chemistry reaction cocktail (containing a fluorescent azide)

Nuclear counterstain (e.g., DAPI or Hoechst 33342)

Fluorescence microscope or high-content imaging system

Procedure:

Cell Seeding and Treatment:

Seed cells on coverslips in a multi-well plate at an appropriate density.

Allow cells to attach overnight.

Treat cells with various concentrations of Rezatapopt or a vehicle control for a specified

period (e.g., 24-72 hours).

EdU Labeling:

Add EdU to the cell culture medium at a final concentration of 10 µM.
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Incubate for a short period (e.g., 2 hours) at 37°C to allow for incorporation into newly

synthesized DNA.

Fixation and Permeabilization:

Wash the cells with PBS.

Fix the cells with the fixative solution for 15 minutes at room temperature.

Wash with PBS.

Permeabilize the cells with the permeabilization buffer for 20 minutes at room temperature.

Wash with PBS.

Click Chemistry Reaction:

Prepare the click chemistry reaction cocktail according to the manufacturer's instructions.

Add the reaction cocktail to the cells and incubate for 30 minutes at room temperature,

protected from light.

Nuclear Staining and Imaging:

Wash the cells with PBS.

Stain the nuclei with a nuclear counterstain.

Wash with PBS.

Mount the coverslips on microscope slides.

Image the cells using a fluorescence microscope or a high-content imaging system.

Data Analysis:

Quantify the percentage of EdU-positive cells (proliferating cells) relative to the total

number of cells (determined by the nuclear counterstain).
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Compare the percentage of EdU-positive cells in Rezatapopt-treated samples to the

vehicle control to determine the effect on cell proliferation.

Mandatory Visualizations
Rezatapopt Signaling Pathway

Rezatapopt Mechanism of Action

p53 Reactivation and Downstream Effects

Mutant p53 (Y220C)
(Unstable, Inactive)

Restored Wild-Type p53
(Stable, Active)

Conformational change

Rezatapopt
(PC14586)

Binds to
Y220C crevice

p21 (CDKN1A)
Upregulation

MDM2
Upregulation Apoptosis

G1 Cell Cycle Arrest

Click to download full resolution via product page

Caption: Rezatapopt restores wild-type function to mutant p53, inducing cell cycle arrest.
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MTT Assay Experimental Workflow
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Caption: Workflow for assessing Rezatapopt efficacy using the MTT cell proliferation assay.
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EdU Assay Experimental Workflow
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Caption: Workflow for measuring DNA synthesis inhibition by Rezatapopt via the EdU assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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